Cas no 351003-17-3 (Ethanethioic acid,S1,S1'-1,8-octanediyl ester)

• Product Name: Ethanethioic acid,S1,S1'-1,8-octanediyl ester
• CAS No: 351003-17-3
• MF: C₁₂H₂₂O₂S₂
• MW: 262.431881427765
• CID: 302882
• PubChem ID: 24879019
• Update Time: 2024-01-27

Ethanethioic acid,S1,S1'-1,8-octanediyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S1,S1'-1,8-octanediyl ester
• acetic acid,octane-1,8-dithiol
• 1,8-Octanedithiol diacetate
• octane-1,8-dithiol diacetate
• 1 8-OCTANEDITHIOL DIACETATE 97
• Ethanethioic acid, S1,S1'-1,8-octanediyl ester

• MDL： MFCD03427100
• Inchi： 1S/C12H22O2S2/c1-11(13)15-9-7-5-3-4-6-8-10-16-12(2)14/h3-10H2,1-2H3
• InChI Key： QJAYCBKJPCEYSJ-UHFFFAOYSA-N
• SMILES： C(=O)(C)SCCCCCCCCSC(=O)C

Computed Properties

• Exact Mass: 262.10600
• Monoisotopic Mass: 298.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: solid
• Density: 1.054
• Melting Point: 37-41 °C (lit.)
• Boiling Point: 351.3°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.504
• PSA: 84.74000
• LogP: 3.88640
• Solubility: Not determined

Ethanethioic acid,S1,S1'-1,8-octanediyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3